Cas no 941994-57-6 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide
• CAS No: 941994-57-6
• MF: C₂₂H₁₅ClN₄OS
• MW: 418.898701906204
• CID: 5502164
• Update Time: 2025-10-29

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-ylmethyl)benzamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide

• Inchi： 1S/C22H15ClN4OS/c1-14-2-7-18(23)20-19(14)26-22(29-20)27(13-16-8-10-25-11-9-16)21(28)17-5-3-15(12-24)4-6-17/h2-11H,13H2,1H3
• InChI Key： SDHLMTFDDHSNAT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC(Cl)=C2S1)CC1C=CN=CC=1)(=O)C1=CC=C(C#N)C=C1

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide

Professional Introduction to N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide (CAS No. 941994-57-6)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide, identified by its CAS number 941994-57-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The benzothiazole core, combined with the cyano and pyridine substituents, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide is characterized by a benzamide moiety linked to a pyridine ring. The presence of the chloro and methyl groups on the benzothiazole ring enhances its electronic properties, which can influence its binding affinity and selectivity towards biological targets. This compound's design aligns with the growing trend in medicinal chemistry towards the development of heterocyclic derivatives that exhibit enhanced pharmacological activity.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide may contribute to its unique pharmacological profile, making it a valuable scaffold for further derivatization and optimization.

The cyano group at the 4-position of the benzamide moiety is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. Additionally, the pyridine ring introduces a nitrogen-rich environment that can interact with positively charged residues on proteins, potentially enhancing binding affinity. These features make N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide an attractive candidate for further exploration in structure-based drug design.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutics. Computational methods, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yl)methylbenzamide. These approaches allow researchers to predict the binding modes and interactions of molecules with biological targets before conducting expensive wet-lab experiments. The integration of computational tools with experimental validation has accelerated the drug discovery process significantly.

The benzothiazole core of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-4-yli)methylbenzamide is known for its ability to modulate various biological pathways. For instance, benzothiazole derivatives have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. The presence of the chloro and methyl groups may enhance these inhibitory effects by altering the electronic properties of the molecule.

In addition to its potential anti-inflammatory activity, N-(7-chloro--methyl--1,3-benzothiazol--2--yl)-N(^{(pyridin--4--yli)methyl)benzamide may exhibit other pharmacological effects. For example, some benzothiazole derivatives have demonstrated antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. The specific substitution pattern of this compound could influence its spectrum of activity and selectivity towards different microbial pathogens.}

The pyridine ring in N-(7-chloro--methyl--1,3-benzothiazol--2--yl)-N(^{(pyridin--4--yli)methyl)benzamide adds another layer of complexity to its pharmacological profile. Pyridine-based compounds are known for their ability to interact with a wide range of biological targets, including receptors and ion channels. The presence of this moiety may enhance the compound's ability to cross the blood-brain barrier or interact with central nervous system (CNS) receptors.}

Ongoing research is focused on understanding the mechanisms of action of N-(7-chloro--methyl--1,3-benzothiazol--2--yl)-N(^{(pyridin--4--yli)methyl)benzamide and related derivatives. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the three-dimensional structures of these compounds and their complexes with biological targets. These structural insights are crucial for designing molecules with improved potency and selectivity.}

The development of novel pharmaceuticals often involves iterative processes of synthesis, testing, and optimization. N-(7-chloro--methyl--1,3-benzothiazol--2--yl)-N(^{(pyridin--4--yli)methyl)benzamide serves as a valuable intermediate in this process. By modifying its substitution pattern or exploring analogs based on similar scaffolds, researchers can generate libraries of compounds for high-throughput screening (HTS). HTS allows for rapid identification of lead compounds that exhibit desired pharmacological properties.}

In conclusion, N-(7-chloro--methyl--1,3-benzothiazol--2--yl)-N(^{(pyridin--4-yli)methyl)benzamide represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential interactions with biological targets make it an attractive scaffold for designing novel therapeutics. Continued research into this compound and related derivatives will likely yield valuable insights into new treatment strategies across multiple therapeutic areas.}